3-[(3S,5R,8R,9S,10R,13R,17R)-14-hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

• CAS RN: 6869-58-5
• Molecular Formula: C29H44O9
• Molecular Weight: 536.7 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10R,13R,17R)-14-hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• InChI: InChI=1S/C29H44O9/c1-15-23(32)24(33)25(34)26(37-15)38-18-5-9-28(14-30)17(12-18)3-4-21-20(28)6-8-27(2)19(7-10-29(21,27)35)16-11-22(31)36-13-16/h11,15,17-21,23-26,30,32-35H,3-10,12-14H2,1-2H3/t15-,17+,18-,19+,20-,21+,23-,24+,25+,26-,27+,28+,29?/m0/s1
• InChI Key: WPVGSIBYLZQSIK-ZYIGTGHHSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5(C4(CC[C@@H]5C6=CC(=O)OC6)O)C)CO)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)CO)O)O)O
• synonyms: cannogenol-3-O-alpha-L-rhamnoside; cannogenol-3-O-alpha-L-rhamnoside, (3beta,5alpha)-isomer; CG-3-L-RN

Description

3-[(3S,5R,8R,9S,10R,13R,17R)-14-hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one is a natural product found in Antiaris toxicaria and Saussurea stella with data available.

Scientific Research Applications

1. Structural Analysis and Traditional Medicine Applications

The chemical compound, identified in research as a cardiac aglycone, was isolated from the roots of Periploca sepium Bunge, a traditional Chinese herbal medicine. Its structure exhibits various conformations, including chair and envelope shapes in its rings, and plays a role in traditional medicine applications (Zhang et al., 2012).

2. Crystallography and Molecular Interactions

Studies have focused on the crystallographic analysis of similar compounds, revealing intricate molecular interactions and hydrogen bonding patterns, which are crucial for understanding the compound's physical and chemical properties (Ketuly et al., 2010).

3. Asymmetric Synthesis and Cancer Research

The compound has been used in the context of asymmetric synthesis, leading to the creation of spiroketals with potential applications in cancer research. These spiroketals have shown varying levels of cytotoxicity against cancer cell lines (Meilert et al., 2004).

4. Biological Activity of Derivatives

Research has also delved into the biological activity of derivatives of the compound, particularly as inhibitors of androgen biosynthesis. This explores the compound's potential in medical applications related to hormonal regulation (Djigoué et al., 2012).

5. Synthesis and Bioactive Compounds

The synthesis of liver X receptor agonists from related compounds has been studied, highlighting the compound's relevance in the regulation of cholesterol metabolism and potential therapeutic applications in cardiovascular and neurodegenerative diseases (Ching, 2013).

6. Antimicrobial Applications

A study on the antimicrobial properties of compounds isolated from Leplaea mayombensis root, which includes derivatives of the compound , shows potential for treating infectious diseases due to their significant antimicrobial activity (Sidjui et al., 2015).